N-(2,2,2-trifluoroethyl)-1,4-diazepane-1-sulfonamide hydrochloride

• IUPAC Name: N-(2,2,2-trifluoroethyl)-1,4-diazepane-1-sulfonamide;hydrochloride
• InChI: InChI=1S/C7H14F3N3O2S.ClH/c8-7(9,10)6-12-16(14,15)13-4-1-2-11-3-5-13;/h11-12H,1-6H2;1H
• InChI Key: SINZKOITNMNMJX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)S(=O)(=O)NCC(F)(F)F.Cl
• Molecular Formula: C7H15ClF3N3O2S
• Molecular Weight: 297.73 g/mol
• CAS RN: 1820666-22-5

Description

N-(2,2,2-trifluoroethyl)-1,4-diazepane-1-sulfonamide hydrochloride, also known as TETS, is a compound that has been widely used in scientific research due to its unique properties. This compound is a sulfonamide derivative of diazepane, which is a seven-membered ring containing five carbon atoms and two nitrogen atoms. TETS has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Scientific Research Applications

Convergent Multicomponent Synthesis

• Application: A study explored a two-step approach to synthesize diazepane systems, using a Ugi multicomponent reaction followed by an SN2 reaction. This method achieved high yields of 1-sulfonyl tetrahydrobenzo[e]-1,4-diazepin-1-ones and aliphatic 1-sulfonyl 1,4-diazepan-5-ones (Banfi et al., 2007).

Synthesis of Prolines Bearing Fluorinated Units

• Application: Research on the synthesis of 2-substituted 4-(trifluoromethyl)-pyrrolidines using N-[3-(Trifluoromethyl)homoallyl]sulfonamides was conducted, leading to the creation of optically active prolines (Nadano et al., 2006).

Promotion of Polyhydroquinoline Synthesis

• Application: A novel N-sulfonic acid catalyst was developed and used to efficiently synthesize hexahydroquinolines via a one-pot condensation process. This method provided excellent yields in a short time and demonstrated the catalyst's reusability without loss of activity (Goli-Jolodar et al., 2016).

Cascade Sulfonimidate to Sulfonamide Rearrangement

• Application: A study developed a copper(I)-catalyzed cascade reaction involving sulfonimidates and sulfonamides, leading to a library of substituted diazepin-7(6H)-ones (Nagaraj et al., 2012).

Development of N-F Fluorinating Agents

• Application: A review covered the development of various N-F fluorinating agents, underscoring their importance in research due to the unique properties of fluorine. This included the synthesis and reactions of these agents, providing insights into their fluorination power and mechanisms from a historical perspective (Umemoto et al., 2021).

Synthesis of Sulfonamide Derivatives

• Application: Research demonstrated a novel route to synthesize cyclic or open-chain sulfonamide derivatives through a reaction cascade involving N-(polychloroethyl)sulfonamides (Rozentsveig et al., 2010).